Cas no 1337672-58-8 (3-(2-bromo-3-fluorophenyl)methylpiperidine)

3-(2-bromo-3-fluorophenyl)methylpiperidine structure
1337672-58-8 structure
Product Name:3-(2-bromo-3-fluorophenyl)methylpiperidine
CAS No:1337672-58-8
MF:C12H15BrFN
MW:272.156605958939
CID:5759921
PubChem ID:81513734
Update Time:2023-12-26

3-(2-bromo-3-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • AKOS020092248
    • 1337672-58-8
    • EN300-1915210
    • 3-[(2-bromo-3-fluorophenyl)methyl]piperidine
    • 3-(2-bromo-3-fluorophenyl)methylpiperidine
    • Inchi: 1S/C12H15BrFN/c13-12-10(4-1-5-11(12)14)7-9-3-2-6-15-8-9/h1,4-5,9,15H,2-3,6-8H2
    • InChI Key: HICFCPCNMIZDBF-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1CC1CNCCC1)F

Computed Properties

  • Exact Mass: 271.03719g/mol
  • Monoisotopic Mass: 271.03719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

3-(2-bromo-3-fluorophenyl)methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1915210-0.05g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
0.05g
$827.0 2023-09-17
Enamine
EN300-1915210-0.1g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
0.1g
$867.0 2023-09-17
Enamine
EN300-1915210-0.25g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
0.25g
$906.0 2023-09-17
Enamine
EN300-1915210-0.5g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
0.5g
$946.0 2023-09-17
Enamine
EN300-1915210-1.0g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
1g
$1172.0 2023-06-02
Enamine
EN300-1915210-2.5g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
2.5g
$1931.0 2023-09-17
Enamine
EN300-1915210-5.0g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
5g
$3396.0 2023-06-02
Enamine
EN300-1915210-10.0g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
10g
$5037.0 2023-06-02
Enamine
EN300-1915210-1g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
1g
$986.0 2023-09-17
Enamine
EN300-1915210-5g
3-[(2-bromo-3-fluorophenyl)methyl]piperidine
1337672-58-8
5g
$2858.0 2023-09-17
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.